Cas no 1211592-82-3 (5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine])

• Product Name: 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine]
• CAS No: 1211592-82-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 842269
• PubChem ID: 46942217
• Update Time: 2025-10-18

5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine] Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine]
• 6-methoxyspiro[1,2-dihydroindene-3,2'-pyrrolidine]
• 5-methoxy-2,3-dihydrospiro[indene-1,2/'-pyrrolidine]
• DTXSID50677564
• 1211592-82-3
• AKOS015851678

• MDL： MFCD11616030
• Inchi： 1S/C13H17NO/c1-15-11-3-4-12-10(9-11)5-7-13(12)6-2-8-14-13/h3-4,9,14H,2,5-8H2,1H3
• InChI Key： DLXUWECXOLMPER-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CCC12CCCN1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine]

Comprehensive Overview of 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine] (CAS No. 1211592-82-3): Properties, Applications, and Research Insights

5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine] (CAS No. 1211592-82-3) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular architecture combines an indene core with a pyrrolidine ring, linked via a spiro carbon, and further functionalized with a methoxy group. This configuration imparts distinct physicochemical properties, making it a valuable intermediate for drug discovery and material science applications.

The compound's spirocyclic framework is a focal point for researchers exploring novel bioactive molecules. Spirocycles are known for their three-dimensional rigidity, which enhances binding affinity to biological targets. Recent studies highlight the role of 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine] in modulating central nervous system (CNS) receptors, aligning with the growing demand for neurotherapeutic agents. Its methoxy substituent further influences lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurological drug development.

From a synthetic perspective, CAS 1211592-82-3 exemplifies advancements in green chemistry. Researchers are optimizing its synthesis using catalytic methods to reduce waste, reflecting the industry's shift toward sustainable practices. This aligns with frequent searches like "eco-friendly synthesis of spiro compounds" and "catalysis in heterocyclic chemistry." The compound's versatility also extends to catalysis, where it serves as a ligand in asymmetric transformations—a trending area in pharmaceutical manufacturing.

Analytical characterization of 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine] employs techniques like NMR, HPLC, and mass spectrometry, addressing common queries such as "how to validate spirocyclic compounds." Its stability under physiological conditions is another key focus, with researchers investigating its metabolic pathways—a subject often searched in relation to prodrug design.

In material science, this compound's rigid scaffold contributes to the development of organic semiconductors and liquid crystals. Its electron-donating methoxy group enhances charge transport properties, a feature explored in optoelectronic device research. Such applications resonate with searches like "spiro compounds in OLEDs" and "small molecules for flexible electronics."

Safety and regulatory aspects of CAS 1211592-82-3 adhere to global standards, with no reported hazards under normal handling conditions. This positions it favorably for industrial scaling, a concern frequently raised in queries like "scalability of spirocyclic intermediates." Future directions include exploring its structure-activity relationships (SAR) and derivatization potential, topics dominating forums on medicinal chemistry innovation.

In summary, 5-Methoxy-2,3-dihydrospiro[indene-1,2'-pyrrolidine] represents a multifaceted compound bridging drug discovery, sustainable synthesis, and advanced materials. Its relevance to trending topics like CNS therapeutics and green chemistry ensures continued interest, while its structural uniqueness offers ample opportunities for further research and application development.